2-Amino-5,5,6,6,6-pentafluorohexanenitrile

• Molecular Formula: C6H7F5N2
• Molecular Weight: 202.13 g/mol
• IUPAC Name: 2-amino-5,5,6,6,6-pentafluorohexanenitrile
• InChI: InChI=1S/C6H7F5N2/c7-5(8,6(9,10)11)2-1-4(13)3-12/h4H,1-2,13H2
• InChI Key: CLWDNVIYBJQUGD-UHFFFAOYSA-N
• Canonical SMILES: C(CC(C(F)(F)F)(F)F)C(C#N)N

Description

2-Amino-5,5,6,6,6-pentafluorohexanenitrile is a useful research compound. Its molecular formula is C6H7F5N2 and its molecular weight is 202.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 1,1,1,2,2-pentafluoro-4-iodobutane (2.00 g, 7.30 mmol) in CH2Cl2 (5.99 mL), potassium hydroxide (11 N aq.) (11.95 mL, 131 mmol) and benzyltriethylammonium chloride (0.166 g, 0.730 mmol) were added to a stirred solution of N-(diphenylmethylene)aminoacetonitrile (1.608 g, 730 mmol) in DCM (6 mL) at 25° C. The resulting two-phase mixture was stirred at 25° C. for 4 days. The organic phase was separated, dried (Na2SO4) and concentrated in vacuo. The resulting residue was mixed with Et2O (72 mL) and 1N aq. HCl (72 mL) and stirred at room temperature for 2 days. The aqueous layer was separated and made alkaline with 5N aq. NaOH solution and the resulting oil was taken up in DCM. The organic phase was dried (Na2SO4) and concentrated in vacuo to afford the desired product, as an oil. 1H NMR (500 MHz, CHCl3-d): δ 3.75 (br s, 1H); 2.41-2.17 (m, 2H); 2.11-4.97 (m, 2H); 1.50 (br s, 2H). m/z=203.2 (M+H).